Cas no 946309-25-7 (2-{5-(4-chlorophenoxy)methylfuran-2-yl}-5-{2-(morpholin-4-yl)ethylamino}-1,3-oxazole-4-carbonitrile)

• Product Name: 2-{5-(4-chlorophenoxy)methylfuran-2-yl}-5-{2-(morpholin-4-yl)ethylamino}-1,3-oxazole-4-carbonitrile
• CAS No: 946309-25-7
• MF: C₂₁H₂₁ClN₄O₄
• MW: 428.868843793869
• CID: 5430108
• Update Time: 2025-05-23

2-{5-(4-chlorophenoxy)methylfuran-2-yl}-5-{2-(morpholin-4-yl)ethylamino}-1,3-oxazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Oxazolecarbonitrile, 2-[5-[(4-chlorophenoxy)methyl]-2-furanyl]-5-[[2-(4-morpholinyl)ethyl]amino]-
• 2-{5-(4-chlorophenoxy)methylfuran-2-yl}-5-{2-(morpholin-4-yl)ethylamino}-1,3-oxazole-4-carbonitrile

• Inchi： 1S/C21H21ClN4O4/c22-15-1-3-16(4-2-15)28-14-17-5-6-19(29-17)21-25-18(13-23)20(30-21)24-7-8-26-9-11-27-12-10-26/h1-6,24H,7-12,14H2
• InChI Key： NNOPDXKDTLQVJS-UHFFFAOYSA-N
• SMILES： O1C(NCCN2CCOCC2)=C(C#N)N=C1C1=CC=C(COC2=CC=C(Cl)C=C2)O1

Additional information on 2-{5-(4-chlorophenoxy)methylfuran-2-yl}-5-{2-(morpholin-4-yl)ethylamino}-1,3-oxazole-4-carbonitrile

Recent Advances in the Study of 2-{5-(4-chlorophenoxy)methylfuran-2-yl}-5-{2-(morpholin-4-yl)ethylamino}-1,3-oxazole-4-carbonitrile (CAS: 946309-25-7)

The compound 2-{5-(4-chlorophenoxy)methylfuran-2-yl}-5-{2-(morpholin-4-yl)ethylamino}-1,3-oxazole-4-carbonitrile (CAS: 946309-25-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This oxazole derivative, characterized by its unique structural features, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and potential as a drug candidate. The presence of both morpholine and chlorophenoxy moieties in its structure suggests possible interactions with various biological targets, making it a promising candidate for further investigation.

Recent research has focused on the synthesis and optimization of this compound to enhance its pharmacological properties. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improved the yield and purity of 946309-25-7, facilitating its use in subsequent biological assays. The study also explored the compound's stability under physiological conditions, revealing favorable pharmacokinetic profiles that support its potential as an orally bioavailable agent. These findings are critical for advancing the compound into preclinical development stages.

In terms of biological activity, 946309-25-7 has demonstrated potent inhibitory effects against a range of kinase enzymes, particularly those involved in inflammatory and oncogenic pathways. A recent in vitro study highlighted its ability to selectively inhibit PI3Kδ, a kinase implicated in autoimmune diseases and certain cancers, with an IC50 value in the low nanomolar range. This selectivity is attributed to the compound's unique binding mode, as revealed by X-ray crystallography studies, which show key interactions with the kinase's ATP-binding pocket. Such specificity is highly desirable for minimizing off-target effects in therapeutic applications.

Further investigations into the compound's mechanism of action have uncovered its potential as a modulator of cellular signaling pathways. A 2024 study published in Cell Chemical Biology demonstrated that 946309-25-7 can disrupt the interaction between specific protein-protein interfaces, leading to downstream effects on cell proliferation and apoptosis. This dual functionality—kinase inhibition and protein-protein interaction disruption—positions the compound as a versatile tool for both therapeutic development and basic research in signal transduction.

Despite these promising findings, challenges remain in the development of 946309-25-7 as a clinical candidate. Recent toxicology studies have identified potential hepatotoxicity at higher doses, prompting research into structural modifications to improve its safety profile. Additionally, formulation studies are underway to address the compound's limited solubility in aqueous media, which could impact its bioavailability. These ongoing efforts underscore the compound's potential while highlighting the need for further optimization.

In conclusion, 2-{5-(4-chlorophenoxy)methylfuran-2-yl}-5-{2-(morpholin-4-yl)ethylamino}-1,3-oxazole-4-carbonitrile (946309-25-7) represents a compelling case study in modern drug discovery, combining innovative chemistry with targeted biological activity. Its recent progress in synthesis optimization, target engagement, and mechanistic understanding provides a solid foundation for future development. As research continues to address its current limitations, this compound may emerge as a valuable addition to the arsenal of small-molecule therapeutics for treating complex diseases.